molecular formula C6H9NOS B8671555 Thiazole, 5-(methoxymethyl)-4-methyl- CAS No. 30935-41-2

Thiazole, 5-(methoxymethyl)-4-methyl-

Cat. No.: B8671555
CAS No.: 30935-41-2
M. Wt: 143.21 g/mol
InChI Key: MFEUJZJXIZFGPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thiazole, 5-(methoxymethyl)-4-methyl- is a useful research compound. Its molecular formula is C6H9NOS and its molecular weight is 143.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiazole, 5-(methoxymethyl)-4-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiazole, 5-(methoxymethyl)-4-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

30935-41-2

Molecular Formula

C6H9NOS

Molecular Weight

143.21 g/mol

IUPAC Name

5-(methoxymethyl)-4-methyl-1,3-thiazole

InChI

InChI=1S/C6H9NOS/c1-5-6(3-8-2)9-4-7-5/h4H,3H2,1-2H3

InChI Key

MFEUJZJXIZFGPH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC=N1)COC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Methyl-5-thiazolecarbaldehyde (J. Amer. Chem. Soc., 1982, 104, 4934-4943) was reduced using aluminium isopropoxide in 2-propanol. The resulting alcohol was treated with sodium hydride in dimethoxyethane and iodomethane was added. Distillation gave the title compound.
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A solution of 3.2 g. of 2-amino-5-methoxymethyl-4-methylthiazole in 100 ml. of dry tetrahydrofuran was brought to reflux and a solution of 6 g. of ethylnitrite in 75 ml. of dry tetrahydrofuran was added dropwise to the refluxing solution. After refluxing an additional 5 hours, the mixture was cooled and evaporated to give an oil. The oil was extracted into hexane and the hexane solution was evaporated to dryness to give 5-methoxymethyl-4-methylthiazole.
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